Cas no 1346686-73-4 (Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate)

• Product Name: Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate
• CAS No: 1346686-73-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1030100
• PubChem ID: 71304438
• Update Time: 2025-05-19

Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate
• methyl 5-(5-methylpyridin-2-yl)pyridine-3-carboxylate
• 1346686-73-4
• Methyl5-methyl-[2,3'-bipyridine]-5'-carboxylate
• DTXSID20745284
• Methyl 5-methyl[2,3'-bipyridine]-5'-carboxylate

• Inchi： 1S/C13H12N2O2/c1-9-3-4-12(15-6-9)10-5-11(8-14-7-10)13(16)17-2/h3-8H,1-2H3
• InChI Key： SKMXMGMFNTZFMP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate

Research Brief on Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate (CAS: 1346686-73-4) in Chemical Biology and Pharmaceutical Applications

Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate (CAS: 1346686-73-4) is a bipyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The bipyridine scaffold is known for its versatility in forming metal complexes and its ability to interact with biological targets, making it a valuable building block in the development of novel therapeutics and functional materials.

Recent studies have focused on the synthesis and functionalization of Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate to explore its pharmacological properties. One notable area of investigation is its role as a ligand in transition metal catalysis, which is critical for the development of new catalytic systems in organic synthesis. Additionally, its potential as a precursor for the synthesis of more complex heterocyclic compounds has been explored, with implications for the design of new drugs targeting various diseases, including cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting specific enzymatic pathways involved in cancer cell proliferation. The study highlighted the compound's ability to bind with high affinity to certain kinase targets, suggesting its utility as a lead compound for further optimization. Another study, published in ACS Chemical Biology, explored the compound's role in modulating protein-protein interactions, which are often challenging to target with small molecules. These findings underscore the compound's potential in addressing unmet medical needs.

The synthesis of Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate has also been optimized to improve yield and purity, as reported in a recent Organic Process Research & Development article. The study detailed a scalable and environmentally friendly synthetic route, which is crucial for its potential industrial applications. Furthermore, computational studies have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), providing valuable insights for its further development as a drug candidate.

In conclusion, Methyl 5-methyl-[2,3'-bipyridine]-5'-carboxylate (CAS: 1346686-73-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from catalysis to drug discovery, highlight its versatility and potential impact on the field. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. The ongoing studies and recent advancements underscore the importance of this compound in the development of next-generation therapeutics and functional materials.